Cas no 3437-95-4 (2-Iodothiophene)

• Product Name: 2-Iodothiophene
• CAS No: 3437-95-4
• MF: C₄H₃IS
• MW: 210.036092042923
• MDL: MFCD00005424
• CID: 44159
• PubChem ID: 18921
• Update Time: 2025-10-13

2-Iodothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Iodothiophene
• 2-THIENYL IODIDE
• 2-iodo-thiophen
• 2-Iodothyophene
• alpha-Iodothiophene
• thiophene,2-iodo-
• 2-IODOTHIOPHENE , STABILIZED WITH COPPER
• 2-thienyl-I
• 2-thiophenyl-I
• 2-thiophenyliodide
• Thiophene,2-iodo
• 2-iodo-thiophene
• FT-0612690
• .alpha.-Iodothiophene
• 2-iodo thiophene
• EN300-87368
• NSC 1082
• SCHEMBL155532
• 3437-95-4
• 2-Iodothiophene over Cu
• Thiophene, 2-iodo-
• MFCD00005424
• 2-Iodothiophene, 98%
• InChI=1/C4H3IS/c5-4-2-1-3-6-4/h1-3
• A15989
• STR02125
• CS-W007589
• UNII-Z4KJ38KVA6
• NS00029649
• AKOS015853948
• AM86883
• AC-4904
• BIDD:GT0507
• NSC-1082
• I0374
• 2,2,6,6-Tetramethyl-4-piperidinylstearate
• NSC1082
• F0001-1002
• Thiophene, iodo-
• EINECS 222-342-1
• 149762-92-5
• DTXSID0063026
• Z4KJ38KVA6
• SY001504
• Q-101196
• DB-021243
• Iodothiophene
• DB-001036
• DTXCID0038835

• MDL： MFCD00005424
• Inchi： 1S/C4H3IS/c5-4-2-1-3-6-4/h1-3H
• InChI Key： ROIMNSWDOJCBFR-UHFFFAOYSA-N
• SMILES： IC1=CC=CS1
• BRN： 104666

Computed Properties

• Exact Mass: 209.90000
• Monoisotopic Mass: 209.900014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.902 g/mL at 25 °C(lit.)
• Melting Point: −40 °C (lit.)
• Boiling Point: 182°C(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.651(lit.)
• PSA: 28.24000
• LogP: 2.35270
• Solubility: Unable or difficult to mix
• Sensitiveness: Light Sensitive

2-Iodothiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H317,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-43
• Safety Instruction： S26-S36/37/39-S36/37
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Safety Term：S36/37
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 2-Iodothiophene

Introduction to 2-Iodothiophene (CAS No. 3437-95-4)

2-Iodothiophene, with the CAS number 3437-95-4, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which features a thiophene ring substituted with an iodine atom at the 2-position. The combination of the aromatic thiophene ring and the reactive iodine substituent makes 2-Iodothiophene an important building block for a wide range of chemical transformations.

In recent years, 2-Iodothiophene has been extensively studied for its potential applications in various scientific and industrial domains. One of the key areas of interest is its use in the synthesis of complex organic molecules, particularly those with biological activity. The iodine substituent on the thiophene ring provides a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing carbon-carbon bonds in advanced organic synthesis.

Beyond its role in organic synthesis, 2-Iodothiophene has also shown promise in materials science. The thiophene ring is known for its electron-donating properties, which can be exploited to design conductive polymers and other functional materials. For instance, researchers have utilized 2-Iodothiophene as a monomer to synthesize conjugated polymers with enhanced electrical conductivity and stability. These materials have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In the pharmaceutical industry, 2-Iodothiophene has been explored as a starting material for the development of new drugs. The thiophene moiety is a common structural feature in many bioactive compounds, and the introduction of an iodine substituent can significantly influence the pharmacological properties of these molecules. Recent studies have demonstrated that derivatives of 2-Iodothiophene exhibit promising activities against various diseases, including cancer and neurodegenerative disorders. For example, a study published in the Journal of Medicinal Chemistry reported that certain 2-Iodothiophene-based compounds showed potent antitumor activity against human breast cancer cells.

The synthetic accessibility of 2-Iodothiophene has further enhanced its utility in research and development. Various methods have been developed to synthesize this compound efficiently and on a large scale. One common approach involves the reaction of thiophene with molecular iodine or iodosylbenzene in the presence of a suitable catalyst. These synthetic routes are not only cost-effective but also environmentally friendly, making them suitable for industrial applications.

In addition to its synthetic and material applications, 2-Iodothiophene has also been studied for its potential use in chemical biology. The iodine substituent can be used as a handle for bioconjugation reactions, allowing researchers to attach functional groups or biomolecules to the thiophene ring. This property has been exploited to develop targeted drug delivery systems and imaging agents. For instance, a recent study published in Bioconjugate Chemistry demonstrated that 2-Iodothiophene-based probes could be used to label specific proteins with high selectivity and sensitivity.

The ongoing research on 2-Iodothiophene continues to uncover new possibilities for its application across multiple disciplines. As scientists delve deeper into the chemistry and properties of this compound, it is likely that even more innovative uses will be discovered. Whether it is in the development of new materials, the synthesis of bioactive compounds, or the design of advanced imaging agents, 2-Iodothiophene (CAS No. 3437-95-4) remains a valuable tool in the chemist's arsenal.